Cas no 4233-62-9 (3-benzotriazol-1-yl-2-methyl-propionic acid)

• Product Name: 3-benzotriazol-1-yl-2-methyl-propionic acid
• CAS No: 4233-62-9
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 927985
• PubChem ID: 2913712
• Update Time: 2025-08-05

3-benzotriazol-1-yl-2-methyl-propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-benzotriazol-1-yl-2-methyl-propionic acid
• 3-(benzotriazol-1-yl)-2-methylpropanoic acid
• cid_2913712
• Oprea1_518586
• Z431542322
• 3-(1H-1,2,3-benzotriazol-1-yl)-2-methylpropanoic acid
• Cambridge id 6780569
• 4233-62-9
• BDBM89504
• ChemDiv3_003469
• EN300-6739253
• AKOS022478745
• HMS2726L18
• SR-01000496169-1
• IDI1_021379
• MLS-0284654.0001
• Oprea1_179657
• G47132
• 3-benzotriazol-1-yl-2-methyl-propionic acid, AldrichCPR
• MLS000715228
• 3-(1H-Benzo[d][1,2,3]triazol-1-yl)-2-methylpropanoicacid
• CHEMBL1576807
• CS-0257570
• HMS1482N15
• 3-(1-benzotriazolyl)-2-methylpropanoic acid
• 3-(1H-Benzo[d][1,2,3]triazol-1-yl)-2-methylpropanoic acid
• AKOS000300775
• SR-01000496169
• 3-(benzotriazol-1-yl)-2-methyl-propionic acid
• SMR000275207
• DTXSID00387787
• 3-(benzotriazol-1-yl)-2-methyl-propanoic acid

• MDL： MFCD03043650
• Inchi： 1S/C10H11N3O2/c1-7(10(14)15)6-13-9-5-3-2-4-8(9)11-12-13/h2-5,7H,6H2,1H3,(H,14,15)
• InChI Key： DQDZZJOQSXHOES-UHFFFAOYSA-N
• SMILES： OC(C(C)CN1C2C=CC=CC=2N=N1)=O

Computed Properties

• Exact Mass: 205.08500
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68Ų

Experimental Properties

• PSA: 68.01000
• LogP: 1.15200

3-benzotriazol-1-yl-2-methyl-propionic acid Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles